Cas no 1340533-69-8 (9-(thiophen-2-yl)methyl-9-azabicyclo3.3.1nonan-3-amine)

• Product Name: 9-(thiophen-2-yl)methyl-9-azabicyclo3.3.1nonan-3-amine
• CAS No: 1340533-69-8
• MF: C₁₃H₂₀N₂S
• MW: 236.376301765442
• CID: 5188479
• PubChem ID: 62713099
• Update Time: 2025-07-01

9-(thiophen-2-yl)methyl-9-azabicyclo3.3.1nonan-3-amine Chemical and Physical Properties

Names and Identifiers

• 9-(thiophen-2-ylmethyl)-9-azabicyclo[3.3.1]nonan-3-amine
• 9-[(thiophen-2-yl)methyl]-9-azabicyclo[3.3.1]nonan-3-amine
• 9-Azabicyclo[3.3.1]nonan-3-amine, 9-(2-thienylmethyl)-
• 9-(thiophen-2-yl)methyl-9-azabicyclo3.3.1nonan-3-amine

• Inchi： 1S/C13H20N2S/c14-10-7-11-3-1-4-12(8-10)15(11)9-13-5-2-6-16-13/h2,5-6,10-12H,1,3-4,7-9,14H2
• InChI Key： BJUFNPCCDQBTLY-UHFFFAOYSA-N
• SMILES： S1C=CC=C1CN1C2CCCC1CC(C2)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 232
• XLogP3: 2.1
• Topological Polar Surface Area: 57.5

Additional information on 9-(thiophen-2-yl)methyl-9-azabicyclo3.3.1nonan-3-amine

Introduction to 9-(thiophen-2-yl)methyl-9-azabicyclo3.3.1nonan-3-amine (CAS No. 1340533-69-8)

9-(thiophen-2-yl)methyl-9-azabicyclo3.3.1nonan-3-amine, identified by its CAS number 1340533-69-8, is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of azabicycloalkanes, which are known for their unique structural framework and potential biological activities. The presence of a thiophenyl moiety in its molecular structure introduces a distinct electronic and steric environment, making it a promising candidate for further exploration in drug discovery and development.

The molecular architecture of 9-(thiophen-2-yl)methyl-9-azabicyclo3.3.1nonan-3-amine consists of a bicyclic system with a nitrogen atom incorporated into one of the rings, forming an azabicyclo[3.3.1]nonane core. This specific bicyclic scaffold is of particular interest due to its ability to mimic natural products and bioactive molecules, thereby offering a versatile platform for designing novel therapeutic agents. The thiophenyl substituent, positioned at the C9 position, contributes to the compound's overall reactivity and interaction with biological targets, making it an attractive scaffold for medicinal chemists.

In recent years, there has been growing interest in the development of small molecules that can modulate biological pathways associated with neurological disorders, cancer, and inflammation. The unique structural features of 9-(thiophen-2-yl)methyl-9-azabicyclo3.3.1nonan-3-amine make it a potential candidate for targeting various enzymes and receptors involved in these pathways. For instance, the thiophenyl ring can serve as a hydrogen bond acceptor or participate in π-stacking interactions with biological targets, while the nitrogen-containing ring can engage in coordination with metal ions or form salt bridges with charged residues in proteins.

One of the most compelling aspects of this compound is its potential application in the development of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways and are frequently implicated in diseases such as cancer. The azabicyclo[3.3.1]nonane core provides a rigid scaffold that can be optimized to fit into the active site of kinases, while the thiophenyl group can be designed to interact with specific residues that are critical for enzyme activity. Recent studies have shown that thiophene-based compounds exhibit potent inhibitory effects on various kinases, including tyrosine kinases and serine/threonine kinases, making them valuable tools for drug discovery.

Furthermore, the amine group at the C3 position of 9-(thiophen-2-yl)methyl-9-azabicyclo3.3.1nonan-3-amine provides an opportunity for further functionalization through derivatization reactions such as amide bond formation or urea linkage creation. These modifications can enhance the solubility, bioavailability, and metabolic stability of the compound, making it more suitable for clinical applications. The ability to modify this amine group also allows for the exploration of different pharmacological profiles by introducing various substituents that can fine-tune the interaction with biological targets.

The synthesis of 9-(thiophen-2-yl)methyl-9-azabicyclo3.3.1nonan-3-amine presents both challenges and opportunities due to its complex three-dimensional structure and multiple stereocenters. Advanced synthetic methodologies such as transition metal-catalyzed cyclizations and cross-coupling reactions have been employed to construct the bicyclic core efficiently. Additionally, stereocontrol techniques are crucial to ensure the correct configuration of the stereocenters, which can significantly impact the biological activity of the compound.

In conclusion, 9-(thiophen-2-yl)methyl-9-azabicyclo3.3.1nonan-3-am ine (CAS No 13405 33 69 8) represents a structurally intriguing compound with significant potential in pharmaceutical research and drug development Its unique combination of an azabicycloalkane core and a thiophenyl substituent makes it an attractive scaffold for designing novel therapeutic agents targeting various diseases Further exploration into its synthetic pathways pharmacological properties and potential applications will undoubtedly contribute to advancements in medicinal chemistry and drug discovery.